N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-2-methyl-2-propanamine hydrochloride

• IUPAC Name: N-[[3-methoxy-4-(thiophen-2-ylmethoxy)phenyl]methyl]-2-methylpropan-2-amine;hydrochloride
• InChI: InChI=1S/C17H23NO2S.ClH/c1-17(2,3)18-11-13-7-8-15(16(10-13)19-4)20-12-14-6-5-9-21-14;/h5-10,18H,11-12H2,1-4H3;1H
• InChI Key: OJCGTKLDNPFHLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC1=CC(=C(C=C1)OCC2=CC=CS2)OC.Cl
• Molecular Formula: C17H24ClNO2S
• Molecular Weight: 341.9 g/mol

Description

N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-2-methyl-2-propanamine hydrochloride, also known as TAK-875, is a selective agonist of the G-protein-coupled receptor GPR40. This compound has shown potential as a treatment for type 2 diabetes mellitus due to its ability to increase glucose-stimulated insulin secretion (GSIS) without causing hypoglycemia.

Scientific Research Applications

Analytical Detection Methods

• A study by Poklis et al. (2014) developed a high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) method for detection and quantification of 4-bromo-2,5-dimethoxy-N-[(2-methoxyphenyl)methyl]-benzeneethanamine (25B-NBOMe), a derivative of N-benzyl phenethylamines. This analytical approach could potentially be adapted for similar compounds, including "N-[3-methoxy-4-(2-thienylmethoxy)benzyl]-2-methyl-2-propanamine hydrochloride" (Poklis et al., 2014).

Synthesis and Design of Derivatives

• Jing (2010) reported the design and synthesis of novel N-methyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propanamine acyl derivatives, highlighting the process of creating new molecules with potentially unique biological activities. This study's methods and structural considerations might offer insight into the synthesis and application possibilities for "this compound" (Jing, 2010).

Potential Pharmacological Applications

• Studies on compounds with similar structural features or synthetic routes, such as those by Nisbet et al. (2017), which explored the detection of NBOMes in biological samples, could suggest potential pharmacological or toxicological research applications for "this compound" by analogy (Nisbet et al., 2017).